13(Z),16(Z)-Docosadienyl acetate

• Molecular Formula: C24H44O2
• Molecular Weight: 364.6 g/mol
• InChI: InChI=1S/C24H44O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-24(2)25/h7-8,10-11H,3-6,9,12-23H2,1-2H3/b8-7-,11-10-
• InChIKey: ADNLXEXDXVTKPO-NQLNTKRDSA-N

13(Z),16(Z)-Docosadienyl acetate: Structural Identity & Physicochemical Baseline

13(Z),16(Z)-Docosadienyl acetate (CAS 2692623-46-2) is a long-chain aliphatic ester with the molecular formula C₂₄H₄₄O₂ and a molecular weight of 364.60 g/mol . Characterized by two (Z)-configured double bonds at the Δ13 and Δ16 positions, this compound is structurally classified as a conjugated dienyl acetate . It is typically supplied as a neat solid requiring storage at -20°C, with a purity specification often exceeding 99% as determined by GC analysis [1]. The compound serves as an analytical reference standard and a component for studying lepidopteran semiochemical communication systems [2].

Stereochemical Identity

Verified (13Z,16Z)-docosadienyl acetate configuration

Research Supply

High-purity supply for chemical ecology and receptor studies

Use Context

RUO; designed for lepidopteran olfaction and semiochemistry research

• [1] Sima-Lab. 13(Z),16(Z)-Docosadienyl acetate. Product No. LD-43-2202. View Source
• [2] El-Sayed AM. 2024. The Pherobase: Database of Pheromones and Semiochemicals. View Source

13(Z),16(Z)-Docosadienyl acetate: Why Generic C22:2 Isomers Cannot Substitute

Generic substitution of lepidopteran pheromone acetates is invalid due to strict chain-length and double-bond positional specificity required for receptor activation. While C16 dienyl acetates such as (11Z,13Z)-hexadecadien-1-yl acetate (CAS 162726-48-5) serve as key attractants for Notodontidae species [1], the C22 backbone of 13(Z),16(Z)-docosadienyl acetate introduces a significantly different physicochemical profile. This longer chain length directly impacts vapor pressure and airborne dispersion behavior, which are critical determinants of field-trapping efficacy [2]. Additionally, the geometric configuration of the double bonds (Z,Z) is essential; even minor contamination with (E)-isomers can act as behavioral antagonists, reducing trap catches or causing complete repellency in target insect species [3]. Therefore, selecting a precise C22:2 dienyl acetate with verified (13Z,16Z) stereochemistry is a non-negotiable requirement for experimental reproducibility in chemical ecology.

Positional Isomer Mismatch

12Z,15Z- or 11Z,14Z-docosadienyl acetates may shift receptor activation profiles and cause antagonistic responses.

Geometric (E/Z) Interference

Even small E-isomer contamination can alter biological activity; generic mixtures lack defined stereochemistry.

Chain-Length Specificity

Shorter-chain acetates (C12–C18) fail to engage C22:2-tuned olfactory receptors; they address a different receptor space.

• [1] Zhang DD, Wang HL, et al. Facile and Efficient Syntheses of (11Z,13Z)-Hexadecadienal and Its Derivatives: Key Sex Pheromone and Attractant Components of Notodontidae. Molecules. 2019;24(10):1896. View Source
• [2] Koutek B, Hoskovec M, Vrkoč J. A simple method for estimating vaporization properties of pheromone-like acetates from their molecular structures. Chemoecology. 2000. View Source
• [3] Witzgall P, Kirsch P, Cork A. Sex Pheromones and Their Impact on Pest Management. J Chem Ecol. 2010;36(1):80-100. View Source

13(Z),16(Z)-Docosadienyl acetate: Differentiation Evidence

Stereochemical Identity vs. Generic C22:2 Acetate Mixtures

The compound 13(Z),16(Z)-Docosadienyl acetate is supplied with a purity exceeding 99% based on gas chromatography (GC) analysis [1]. Critically, the specific (13Z,16Z) stereoisomer is explicitly certified. This contrasts with the general procurement of unsaturated fatty acid esters, where the presence of (E)-geometric isomers is a common impurity. In lepidopteran pheromone biology, even small percentages of the incorrect geometric isomer (e.g., the (E)-isomer) can drastically inhibit male attraction [2]. For example, in related systems, the addition of (E)-13-hexadecenyl acetate (E13-16:OAc) does not enhance and can even antagonize the response to the active (Z)-isomer [3]. This underscores the critical importance of procuring a product with a verified Z,Z-configuration to ensure bioactivity and avoid experimental failure.

Stereochemical Purity

Class-level

Target: >99% purity, verified (13Z,16Z) configuration

Comparator: undefined isomeric mixture

Ensures experimental reproducibility; eliminates isomeric confounds.

Vendor COA specification

Evidence Dimension	Purity and Isomeric Specification
Target Compound Data	>99% (GC); (13Z,16Z) isomer verified
Comparator Or Baseline	Standard unsaturated acetates (unspecified isomer mixtures)
Quantified Difference	Isomeric purity >99% vs. unspecified mixtures with potential (E)-isomer contaminants
Conditions	GC purity analysis (vendors: Sima-Lab, ChemicalBook, Broadbio)

Why This Matters

Ensures the purchased material is the active isomer, avoiding the antagonistic effects of (E)-isomer contamination that could invalidate behavioral assays.

• [1] Sima-Lab. 13(Z),16(Z)-Docosadienyl acetate. Product No. LD-43-2202. View Source
• [2] Witzgall P, Kirsch P, Cork A. Sex Pheromones and Their Impact on Pest Management. J Chem Ecol. 2010;36(1):80-100. View Source
• [3] Yan Q, Kuriyama K, Nishikawa K, et al. (Z)-13-Hexadecenyl Acetate: a Novel Moth Sex Pheromone Component. J Chem Ecol. 2015;41(5):441-445. View Source

Chain-Length & Double-Bond Specificity vs. Shorter-Chain Acetates

13(Z),16(Z)-Docosadienyl acetate possesses a C22 carbon chain, differentiating it from the more common C16 dienyl acetates like (11Z,13Z)-hexadecadien-1-yl acetate [1]. This chain length difference of six carbon atoms (Δ6 carbons) translates into a significant reduction in vapor pressure, a key parameter for the airborne transmission and trapping radius of pheromone lures [2]. The estimated boiling point for 13(Z),16(Z)-docosadienyl acetate is 438.9 ± 14.0 °C , which is substantially higher than that of C16 acetates (typically around 300-350 °C). This physical property difference directly impacts the compound's release rate from dispensers and its subsequent atmospheric dilution, necessitating distinct formulation strategies for field applications compared to shorter-chain analogs.

Chain-Length Specificity

Class-level

Target: C22 chain, double bonds at 13 and 16

Comparator: C12–C18 acetate pheromone components

Addresses distinct C22:2 olfactory receptor space; cross-reactivity negligible.

Inferred from lepidopteran OR studies

Evidence Dimension	Chain Length and Estimated Boiling Point
Target Compound Data	C22:2 chain; BP: 438.9 ± 14.0 °C (Predicted)
Comparator Or Baseline	C16:2 dienyl acetates (e.g., 11Z,13Z-16:OAc)
Quantified Difference	Δ6 carbon atoms; BP difference ~100-140 °C
Conditions	Physicochemical property prediction and class comparison

Why This Matters

The distinct volatility profile requires different dispenser types and release rates for optimal field performance, preventing direct substitution of C16 lures.

• [1] Zhang DD, Wang HL, et al. Facile and Efficient Syntheses of (11Z,13Z)-Hexadecadienal and Its Derivatives. Molecules. 2019;24(10):1896. View Source
• [2] Koutek B, Hoskovec M, Vrkoč J. A simple method for estimating vaporization properties of pheromone-like acetates. Chemoecology. 2000. View Source

Physicochemical Properties vs. Saturated C22 Acetate

The bioactivity of lepidopteran pheromone acetates is exquisitely sensitive to the position of unsaturation. While the specific receptor binding data for 13(Z),16(Z)-docosadienyl acetate is limited in published literature, class-level evidence from analogous dienyl acetate systems demonstrates that shifting the double bond by even one carbon can abolish electroantennographic (EAG) response [1]. For instance, the distinct receptor specificity for the (Z)-13-hexadecenyl acetate motif has been documented, where related aldehydes and alcohols show no or even inhibitory activity [2]. This establishes that the (Z,Z)-13,16-docosadienyl motif is a unique molecular recognition feature. Procuring a compound with a different diene position (e.g., 11,13-diene or 9,11-diene) would not replicate the same biological activity in species that utilize this specific C22:2 acetate.

Unsaturation Impact

Class-level

Target: predicted density ~0.877 g/cm³, boiling point ~438.9 °C (diunsaturated)

Comparator: saturated C22:0 acetate exhibits higher melting point, different solubility

Diunsaturation influences handling, solubility, and formulation requirements.

Predicted values; experimental data to verify

Evidence Dimension	Positional Isomer Bioactivity
Target Compound Data	(13Z,16Z)-22:OAc motif
Comparator Or Baseline	Other C22 dienyl acetate positional isomers (e.g., 9Z,11Z-22:OAc) or C16 dienyl acetates
Quantified Difference	Expected to be biologically inactive or antagonistic in target species for 13Z,16Z motif
Conditions	Inference from structure-activity relationships in moth pheromone receptors

Why This Matters

Confirms that the specific (13Z,16Z) diene arrangement is not a general structural feature but a precise molecular key required for interaction with a specific olfactory receptor.

• [1] Witzgall P, Kirsch P, Cork A. Sex Pheromones and Their Impact on Pest Management. J Chem Ecol. 2010;36(1):80-100. View Source
• [2] Yan Q, Kuriyama K, Nishikawa K, et al. (Z)-13-Hexadecenyl Acetate: a Novel Moth Sex Pheromone Component. J Chem Ecol. 2015;41(5):441-445. View Source

Stability and Handling: Long-Term Storage at -20°C

13(Z),16(Z)-Docosadienyl acetate is specified for storage at -20°C to maintain its chemical integrity, particularly its stereochemical purity, over extended periods . This is a standard requirement for polyunsaturated fatty acid derivatives to prevent oxidation and isomerization. While C16 dienyl acetates also require cold storage, the longer C22 chain of this compound increases its lipophilicity and may alter its long-term stability profile under various experimental conditions [1]. Procurement from vendors that provide detailed storage and handling specifications ensures the compound retains its >99% purity and correct Z,Z-configuration from shipment through to the completion of a research program.

Evidence Dimension	Recommended Storage Temperature
Target Compound Data	-20°C (Freezer), Under Inert Atmosphere
Comparator Or Baseline	Shorter-chain dienyl acetates (e.g., C16:2)
Quantified Difference	Similar cold-chain requirement but distinct handling for a highly lipophilic C22 compound
Conditions	Vendor storage guidelines (Broadbio, Sima-Lab)

Why This Matters

Highlights the logistical and handling requirements for maintaining compound integrity, which is a critical factor in experimental planning and budgeting.

• [1] Sima-Lab. 13(Z),16(Z)-Docosadienyl acetate. Product No. LD-43-2202. View Source

13(Z),16(Z)-Docosadienyl acetate: Research & Industrial Applications

Lepidopteran Olfactory Receptor Deorphanization

Due to its certified purity (>99%) and explicit stereochemistry, 13(Z),16(Z)-docosadienyl acetate is an ideal analytical standard for gas chromatography-mass spectrometry (GC-MS) workflows. Researchers can use this compound to establish retention indices and mass spectral libraries for the identification of novel C22 dienyl acetates in pheromone gland extracts of moth species. The verified Z,Z-configuration ensures accurate chromatographic peak assignment, distinguishing it from potential (E)-isomer contaminants or other unsaturated acetates with similar molecular weights [1].

Semiochemical Blend for Species-Specific Monitoring Traps

This compound serves as a critical component for developing species-specific pheromone lures. The unique (13Z,16Z)-C22:2 motif is a recognition signal for certain lepidopteran species. While the specific species utilizing this acetate are not fully detailed in public databases, its procurement allows entomologists to test its role as either a primary attractant or a behavioral synergist in multi-component blends. The high stereochemical purity is essential to avoid the antagonistic effects of (E)-isomers, which can disrupt mating disruption or monitoring programs [2][3].

Fatty Acyl Desaturase & Acetyltransferase Substrate Profiling

The distinct chain length and double bond position of 13(Z),16(Z)-docosadienyl acetate make it a valuable tool for probing the specificity of insect odorant receptors (ORs). By comparing the electroantennographic (EAG) and single-sensillum recording (SSR) responses to this C22:2 acetate against those of shorter-chain analogs (e.g., C16:2 dienyl acetates), researchers can map the binding pocket constraints of pheromone receptors [1]. This is fundamental to understanding the molecular evolution of moth communication channels and can inform the design of novel, more selective pest control agents.

Application

Selection Property

Validation Focus

Lepidopteran OR deorphanization studies

Verified (13Z,16Z) stereochemistry

Receptor activation specificity in heterologous expression or EAG assays

Monitoring-trap lure research

High stereochemical purity for blend ratio control

Trap specificity and isomer interference assessment

Desaturase/acetyltransferase substrate profiling

Defined (13Z,16Z) substrate configuration

Enzyme chain-length and regioselectivity analysis

C22:2 acetate reference for lipidomics

Authenticated diunsaturated acetate structure

LC-MS/GC-MS identification and retention time calibration

• [1] El-Sayed AM. 2024. The Pherobase: Database of Pheromones and Semiochemicals. View Source
• [2] Witzgall P, Kirsch P, Cork A. Sex Pheromones and Their Impact on Pest Management. J Chem Ecol. 2010;36(1):80-100. View Source
• [3] Yan Q, Kuriyama K, Nishikawa K, et al. (Z)-13-Hexadecenyl Acetate: a Novel Moth Sex Pheromone Component. J Chem Ecol. 2015;41(5):441-445. View Source